Cas no 86579-00-2 (4-hydroxy-3-[3-(4-hydroxyphenyl)prop-2-enoyl]-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-cyclohexa-2,4-diene-1,6-dione)

4-hydroxy-3-[3-(4-hydroxyphenyl)prop-2-enoyl]-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-cyclohexa-2,4-diene-1,6-dione Properties

Names and Identifiers

• 4-hydroxy-3-[3-(4-hydroxyphenyl)prop-2-enoyl]-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-cyclohexa-2,4-diene-1,6-dione
• 3,5-dihydroxy-2-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]cyclohexa-2,5-diene-1,4-dione
• 3,5-dihydroxy-4-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]cyclohexa-3,5-diene-1,2-dione
• 86579-00-2
• 3,5-Dihydroxy-2-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-2,5-cyclohexadiene-1,4-dione
• CHEBI:177983
• DTXSID701120892
• +Expand

• InChIKey： YQNGUUQYDSHYMO-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H20O11/c22-8-14-17(28)18(29)19(30)21(31-14)32-20-15(12(25)7-13(26)16(20)27)11(24)6-3-9-1-4-10(23)5-2-9/h1-7,14,17-19,21-23,25,28-30H,8H2
• SMILES： O=C(C=CC1=CC=C(O)C=C1)C=2C(O)=CC(=O)C(=O)C2OC3OC(CO)C(O)C(O)C3O

Computed Properties

• Exact Mass: 286.04773803g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 3
• Monoisotopic Mass: 286.04773803g/mol
• Heavy Atom Count: 32
• Complexity: 573
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.681
• Topological Polar Surface Area: 112Ų